Cas no 1781959-47-4 (1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1781959-47-4
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6388509
• PubChem ID: 82607434
• Update Time: 2025-05-19

1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol
• 1781959-47-4
• EN300-1803884

• Inchi： 1S/C10H14FNO2/c1-12-6-9(13)8-4-3-7(11)5-10(8)14-2/h3-5,9,12-13H,6H2,1-2H3
• InChI Key： VNEOBKPDZQKKJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(CNC)O

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol

1-(4-Fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol: A Comprehensive Overview

1-(4-Fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol, also known by its CAS number 1781959-47-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol comprises a phenyl ring substituted with fluorine and methoxy groups, along with a hydroxyl group and a methylamino moiety. This combination of functional groups imparts the compound with unique electronic and steric properties, making it an ideal candidate for various chemical transformations. The presence of the fluorine atom introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics, creating a balance that enhances reactivity in specific reaction conditions.

Recent research has focused on the synthesis and optimization of 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol. Scientists have explored novel synthetic pathways that improve yield and purity, leveraging advancements in catalytic chemistry and green synthesis techniques. These methods not only reduce environmental impact but also pave the way for large-scale production, making this compound more accessible for industrial applications.

In terms of applications, 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol has shown promise in the pharmaceutical industry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied. By incorporating this compound into drug design processes, researchers have achieved higher enantiomeric excess in key intermediates, which is crucial for developing effective therapeutic agents. Additionally, its role as a building block in complex molecule synthesis has been highlighted in recent publications.

The compound's compatibility with modern analytical techniques has also been explored. Researchers have utilized advanced spectroscopic methods such as NMR and IR to study its structural integrity and reactivity under various conditions. These studies have provided deeper insights into its molecular dynamics and interaction mechanisms, further enhancing its utility in chemical research.

In conclusion, 1-(4-fluoro-2-methoxyphenyl)-2-(methylamino)ethan-1-ol, CAS number 1781959-47-4, stands as a testament to the ongoing advancements in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery, catalysis, and materials science. As further studies unfold, this compound is expected to contribute even more significantly to the field of chemistry.